Cas no 94501-26-5 (Methyl 2-benzoyl-3-methylbenzoate)

• Product Name: Methyl 2-benzoyl-3-methylbenzoate
• CAS No: 94501-26-5
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1001012
• PubChem ID: 298887
• Update Time: 2025-04-20

Methyl 2-benzoyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-benzoyl-3-methylbenzoate
• 94501-26-5
• DTXSID60305609
• NSC-171245
• SCHEMBL2950918
• NSC171245
• Methyl 2-benzoyl-3-methylbenzoate

• Inchi： 1S/C16H14O3/c1-11-7-6-10-13(16(18)19-2)14(11)15(17)12-8-4-3-5-9-12/h3-10H,1-2H3
• InChI Key： XEFUSINBBZMMBJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C(=O)OC)=CC=CC=1C

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų